Cas no 76196-92-4 (ethyl 5-methylpyrrolidine-3-carboxylate)

• Product Name: ethyl 5-methylpyrrolidine-3-carboxylate
• CAS No: 76196-92-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1117291
• PubChem ID: 12586752
• Update Time: 2025-04-20

ethyl 5-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-Pyrrolidinecarboxylic acid ethyl ester
• ethyl 5-methylpyrrolidine-3-carboxylate
• SCHEMBL19853012
• EN300-1700664
• 76196-92-4

• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-4-6(2)9-5-7/h6-7,9H,3-5H2,1-2H3
• InChI Key： YLFSFPBJZVPRMJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(C)C1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų